Cas no 1403766-64-2 (3-amino-3-methylcyclobutan-1-ol hydrochloride)

3-Amino-3-methylcyclobutan-1-ol hydrochloride is a cyclic amino alcohol hydrochloride derivative with potential applications in pharmaceutical and organic synthesis. Its rigid cyclobutane structure and functional groups (amino and hydroxyl) make it a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound may serve as a precursor for bioactive molecules or chiral building blocks due to its stereocenter. Its compact ring system can impart conformational constraints in target structures, which is valuable in drug design. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and batch consistency.
3-amino-3-methylcyclobutan-1-ol hydrochloride structure
1403766-64-2 structure
Product name:3-amino-3-methylcyclobutan-1-ol hydrochloride
CAS No:1403766-64-2
MF:C5H11NO.HCl
MW:137.608
MDL:MFCD23105982
CID:3163879
PubChem ID:72207870

3-amino-3-methylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-methylcyclobutanol hydrochloride
    • 3-amino-3-methylcyclobutan-1-ol hydrochloride
    • AS-51783
    • trans-3-Amino-3-methylcyclobutan-1-ol HCl
    • Z1618150088
    • MFCD23105982
    • Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), cis-
    • PB36691
    • cis-3-Amino-3-methylcyclobutan-1-ol HCl
    • (1R,3S)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
    • SB20665
    • SB20663
    • Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1)
    • EN300-7396883
    • MFCD23105983
    • CS-0047795
    • EN300-7378924
    • PB38639
    • 1403767-32-7
    • cis-3-Amino-3-methylcyclobutanol HCl
    • 3-Amino-3-methyl-cyclobutanol hydrochloride
    • CS-0102268
    • trans-3-Amino-3-methylcyclobutanol hydrochloride
    • 1403766-64-2
    • trans-3-Amino-3-methylcyclobutanol HCl
    • 3-Amino-3-methylcyclobutan-1-ol HCl
    • SCHEMBL23164090
    • SCHEMBL23164091
    • AKOS025290301
    • (1s,3r)-3-amino-3-methylcyclobutan-1-ol
    • SY099976
    • DB-394532
    • AKOS025290302
    • (1s,3s)-3-amino-3-methylcyclobutanol hydrochloride
    • 3-amino-3-methylcyclobutanolhydrochloride
    • cis-3-Amino-3-methylcyclobutanol hydrochloride
    • AS-34698
    • PB37848
    • 3-Amino-3-methylcyclobutanol HCl
    • SY097965
    • Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), trans-
    • SY099977
    • AKOS025290300
    • SCHEMBL23164118
    • EN300-7396882
    • (1S,3R)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
    • 1403766-99-3
    • SB20664
    • AS-34697
    • MFCD23105984
    • P13531
    • 3-amino-3-methylcyclobutan-1-ol;hydrochloride
    • 864-233-7
    • DGC76664
    • DGC76699
    • 3-amino-3-methylcyclobutanol hydrochloride
    • DGC76732
    • 3-Amino-3-methylcyclobutanol hydrochloride (1:1)
    • 849-894-1
    • 848-260-1
    • MDL: MFCD23105982
    • Inchi: InChI=1S/C5H11NO.ClH/c1-5(6)2-4(7)3-5;/h4,7H,2-3,6H2,1H3;1H
    • InChI Key: RTAWFZMTTJCICN-UHFFFAOYSA-N
    • SMILES: Cl.CC1(N)CC(O)C1

Computed Properties

  • Exact Mass: 137.0607417g/mol
  • Monoisotopic Mass: 137.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

3-amino-3-methylcyclobutan-1-ol hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11703-1g
3-Amino-3-methylcyclobutanol hydrochloride - A11703
1403766-64-2
1g
15390.0CNY 2021-07-12
Chemenu
CM106851-1g
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 95+%
1g
$578 2022-09-03
eNovation Chemicals LLC
D499121-500MG
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 97%
500mg
$420 2024-07-21
eNovation Chemicals LLC
D499121-1G
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 97%
1g
$630 2024-07-21
eNovation Chemicals LLC
D499121-10G
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 97%
10g
$3160 2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11703-10g
3-Amino-3-methylcyclobutanol hydrochloride - A11703
1403766-64-2
10g
79800.0CNY 2021-07-12
abcr
AB454418-500 mg
3-Amino-3-methylcyclobutanol HCl; .
1403766-64-2
500MG
€619.30 2023-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-A11703-5g
3-Amino-3-methylcyclobutanol hydrochloride - A11703
1403766-64-2
5g
48877.0CNY 2021-07-12
Chemenu
CM106851-5g
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 95+%
5g
$1815 2021-08-06
Chemenu
CM106851-250mg
3-amino-3-methylcyclobutan-1-ol hydrochloride
1403766-64-2 95+%
250mg
$210 2021-08-06

Additional information on 3-amino-3-methylcyclobutan-1-ol hydrochloride

Latest Research on 3-amino-3-methylcyclobutan-1-ol hydrochloride (CAS: 1403766-64-2): A Comprehensive Review

3-amino-3-methylcyclobutan-1-ol hydrochloride (CAS: 1403766-64-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its cyclobutane ring structure and amino-alcohol functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug development.

The synthesis of 3-amino-3-methylcyclobutan-1-ol hydrochloride has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method that yields the compound with high enantiomeric purity (>99% ee). This advancement is critical for its application in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

In terms of biological activity, recent investigations have explored the compound's potential as a building block for kinase inhibitors. A 2024 study demonstrated its incorporation into novel cyclin-dependent kinase (CDK) inhibitors, showing improved selectivity profiles compared to existing analogs. The rigid cyclobutane ring appears to confer favorable conformational constraints that enhance target binding while reducing off-target effects.

Pharmacokinetic studies of 3-amino-3-methylcyclobutan-1-ol hydrochloride derivatives have revealed interesting properties. The hydrochloride salt form demonstrates excellent aqueous solubility (>50 mg/mL at pH 7.4), making it particularly suitable for parenteral formulations. Metabolic stability studies in human liver microsomes indicate moderate clearance rates, suggesting potential for once-daily dosing in clinical applications.

Recent patent filings (2023-2024) highlight the growing commercial interest in this compound. Several pharmaceutical companies have claimed derivatives of 3-amino-3-methylcyclobutan-1-ol hydrochloride for applications ranging from oncology to central nervous system disorders. Particularly noteworthy is its use in next-generation Bruton's tyrosine kinase (BTK) inhibitors for autoimmune diseases.

The safety profile of 3-amino-3-methylcyclobutan-1-ol hydrochloride has been evaluated in preclinical studies. Acute toxicity studies in rodent models showed favorable results, with no observed adverse effects at therapeutic doses. Genotoxicity assessments (Ames test, micronucleus assay) were negative, supporting its potential for further clinical development.

Looking forward, researchers are exploring the compound's utility in PROTAC (proteolysis targeting chimera) technology. Its structural features make it an attractive linker component for these targeted protein degradation platforms. Early-stage research presented at the 2024 American Chemical Society meeting demonstrated successful incorporation into several PROTAC molecules with promising in vitro activity.

In conclusion, 3-amino-3-methylcyclobutan-1-ol hydrochloride (CAS: 1403766-64-2) represents a versatile and pharmacologically interesting scaffold with multiple applications in drug discovery. The recent advancements in its synthesis, coupled with growing evidence of its therapeutic potential, position this compound as an important focus area for future pharmaceutical research and development.

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(CAS:1403766-64-2)3-amino-3-methylcyclobutan-1-ol hydrochloride
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